Cas no 844495-45-0 (5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid
• CAS No: 844495-45-0
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD09800585
• CID: 4213796
• PubChem ID: 28875545
• Update Time: 2025-05-27

5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(5-formyl-2-pyridinyl)-
• 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid
• EN300-1131813
• 5-(5-Formylpyridin-2-yl)thiophene-2-carboxylicacid
• SCHEMBL2555080
• 844495-45-0

• MDL： MFCD09800585
• Inchi： 1S/C11H7NO3S/c13-6-7-1-2-8(12-5-7)9-3-4-10(16-9)11(14)15/h1-6H,(H,14,15)
• InChI Key： QBBNYDUAMBNNIT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2=NC=C(C=O)C=C2)=CC=1

Computed Properties

• Exact Mass: 233.015
• Monoisotopic Mass: 233.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid

Research Briefing on 5-(5-Formylpyridin-2-yl)thiophene-2-carboxylic Acid (CAS: 844495-45-0): Recent Advances and Applications

5-(5-Formylpyridin-2-yl)thiophene-2-carboxylic acid (CAS: 844495-45-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel small-molecule inhibitors and its utility in bioconjugation strategies.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with high purity. The compound's aldehyde and carboxylic acid functional groups make it a valuable building block for further derivatization, particularly in the design of covalent inhibitors targeting cysteine residues in disease-relevant proteins. Researchers have exploited this property to develop potent inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune diseases and B-cell malignancies.

In the context of drug discovery, 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid has been employed as a scaffold for the development of kinase inhibitors. A recent preprint (BioRxiv, 2024) reported its use in the synthesis of selective JAK3 inhibitors, showing nanomolar potency in cellular assays. The compound's ability to form stable Schiff bases with primary amines has been leveraged to create reversible covalent inhibitors, offering improved selectivity profiles compared to traditional irreversible inhibitors. This approach has potential implications for reducing off-target effects in kinase-targeted therapies.

Beyond its pharmaceutical applications, this compound has shown promise in materials science. A 2023 study in ACS Applied Materials & Interfaces described its incorporation into conjugated polymers for organic electronics. The electron-withdrawing properties of the pyridine and thiophene moieties, combined with the formyl group's reactivity, enabled the development of novel semiconducting materials with tunable optoelectronic properties. These findings suggest potential applications in organic photovoltaics and biosensors.

From a biological perspective, recent investigations have explored the compound's intrinsic pharmacological activities. Screening studies (European Journal of Medicinal Chemistry, 2023) revealed moderate antimicrobial activity against Gram-positive bacteria, with MIC values ranging from 16-32 μg/mL. While not sufficiently potent as a standalone antibiotic, these findings support its potential as a pharmacophore for further optimization in anti-infective drug development.

In conclusion, 5-(5-formylpyridin-2-yl)thiophene-2-carboxylic acid represents a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical properties continue to inspire innovative research across multiple disciplines. Future studies may focus on expanding its utility in targeted protein degradation strategies and exploring its potential in diagnostic applications through further functionalization of its reactive groups.